6-[(3S)-3-hydroxypiperidine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one

• IUPAC Name: 6-[(3S)-3-hydroxypiperidine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C15H18N2O3/c18-12-2-1-7-17(9-12)15(20)11-3-5-13-10(8-11)4-6-14(19)16-13/h3,5,8,12,18H,1-2,4,6-7,9H2,(H,16,19)/t12-/m0/s1
• InChI Key: HPBRDOGMIFBFHL-LBPRGKRZSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC3=C(C=C2)NC(=O)CC3)O
• Isomeric SMILES: C1C[C@@H](CN(C1)C(=O)C2=CC3=C(C=C2)NC(=O)CC3)O
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

6-[(3S)-3-hydroxypiperidine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is a derivative of quinoline and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 6-[(3S)-3-hydroxypiperidine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one is not fully understood. However, studies have suggested that the compound may inhibit the activity of certain enzymes that are involved in cell proliferation and survival. Additionally, the compound may induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects
Studies have shown that 6-[(3S)-3-hydroxypiperidine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one can have various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit cell proliferation. Additionally, the compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-[(3S)-3-hydroxypiperidine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one in lab experiments is its potential as an anticancer agent. The compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. However, one of the limitations of using the compound in lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the study of 6-[(3S)-3-hydroxypiperidine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one. One direction is to further investigate its potential as an anticancer agent and to study its mechanism of action in more detail. Another direction is to explore its potential applications in other fields, such as drug discovery and material science. Additionally, future studies could focus on improving the solubility of the compound in water to make it more practical for lab experiments.
In conclusion, 6-[(3S)-3-hydroxypiperidine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one is a chemical compound that has shown potential in various fields of scientific research, particularly in the field of medicinal chemistry as an anticancer agent. While the mechanism of action of the compound is not fully understood, studies have suggested that it can inhibit the growth of cancer cells and induce apoptosis. Future studies could focus on further investigating its potential applications and improving its solubility for lab experiments.

Synthesis Methods

There are several methods for synthesizing 6-[(3S)-3-hydroxypiperidine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one. One of the most common methods involves the reaction of 2-aminobenzophenone with ethyl acetoacetate in the presence of sodium ethoxide. The resulting compound is then treated with piperidine and hydrochloric acid to yield the final product.

Scientific Research Applications

6-[(3S)-3-hydroxypiperidine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry, where the compound has shown potential as an anticancer agent. Studies have shown that the compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.